![molecular formula C19H15ClN2O4 B2972203 N-[(4-chlorophenyl)methoxy]-N-[(E)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]acetamide CAS No. 339028-71-6](/img/structure/B2972203.png)
N-[(4-chlorophenyl)methoxy]-N-[(E)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, an oxazole ring, and an acetamide group . These functional groups suggest that this compound could have a variety of chemical properties and potential uses.
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The chlorophenyl group is likely to be electron-withdrawing, which could influence the reactivity of the compound. The oxazole ring is a heterocyclic ring that contains both nitrogen and oxygen atoms, which could also contribute to the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the chlorophenyl group could increase its lipophilicity, while the oxazole ring could contribute to its polarity .Scientific Research Applications
Synthesis and Chemical Properties
Chloroacetamide derivatives, including compounds with complex structures like the one mentioned, often undergo synthesis for the investigation of their chemical properties and potential as intermediates in organic synthesis. For example, studies on the synthesis of novel heterocyclic compounds derived from chlorophenyl-containing precursors explore their potential applications in medicinal chemistry and agrochemicals. These syntheses often aim to explore the reactivity of chloroacetamide derivatives and their potential to form various heterocyclic structures with biological activity (Bekircan, Ülker, & Menteşe, 2015).
Biological Activity
A significant area of research involves evaluating the biological activity of chloroacetamide derivatives. This includes antimicrobial, antifungal, and anticancer activities. For instance, rhodanine-3-acetic acid derivatives, structurally related to chloroacetamide compounds, have shown potential antimicrobial activity against a range of pathogens, highlighting the therapeutic potential of such compounds (Krátký, Vinšová, & Stolaříková, 2017).
Agrochemical Applications
Chloroacetamide derivatives are widely used in agrochemicals, particularly as herbicides. Research in this area focuses on understanding the efficacy, metabolism, and environmental fate of these compounds. For example, studies on the metabolism of chloroacetamide herbicides in liver microsomes provide valuable insights into their biotransformation and potential toxicological effects (Coleman, Linderman, Hodgson, & Rose, 2000).
Future Directions
Properties
IUPAC Name |
N-[(4-chlorophenyl)methoxy]-N-[(E)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O4/c1-13(23)22(25-12-14-7-9-16(20)10-8-14)11-17-19(24)26-18(21-17)15-5-3-2-4-6-15/h2-11H,12H2,1H3/b17-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEKDUFPKMDNQHO-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C=C1C(=O)OC(=N1)C2=CC=CC=C2)OCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N(/C=C/1\C(=O)OC(=N1)C2=CC=CC=C2)OCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.